molecular formula C15H12F2N2O B8402064 3,5-Difluoro-4-(4-methoxy-benzylamino)-benzonitrile

3,5-Difluoro-4-(4-methoxy-benzylamino)-benzonitrile

Cat. No. B8402064
M. Wt: 274.26 g/mol
InChI Key: WZWYBRPZSHGJKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Difluoro-4-(4-methoxy-benzylamino)-benzonitrile is a useful research compound. Its molecular formula is C15H12F2N2O and its molecular weight is 274.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,5-Difluoro-4-(4-methoxy-benzylamino)-benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-Difluoro-4-(4-methoxy-benzylamino)-benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3,5-Difluoro-4-(4-methoxy-benzylamino)-benzonitrile

Molecular Formula

C15H12F2N2O

Molecular Weight

274.26 g/mol

IUPAC Name

3,5-difluoro-4-[(4-methoxyphenyl)methylamino]benzonitrile

InChI

InChI=1S/C15H12F2N2O/c1-20-12-4-2-10(3-5-12)9-19-15-13(16)6-11(8-18)7-14(15)17/h2-7,19H,9H2,1H3

InChI Key

WZWYBRPZSHGJKD-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CNC2=C(C=C(C=C2F)C#N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To acetonitrile solution (500 ml) of 3,4,5-trifluoro-benzonitrile (15.0 g, 95.5 mmol), N-ethyldiisopropylamine (33.3 ml, 191 mmol) and 4-methoxy-benzylamine (24.9 ml, 191 mmol) were added, followed by refluxing for 21 hours. The solvent was distilled off under reduced pressure, followed by dissolution in ethyl acetate (500 ml), which was washed with saturated aqueous sodium chloride solution (200 ml). After the organic layer was dried over sodium sulfate, the solvent was distilled off under reduced pressure. This was purified by silica gel column chromatography (dichloromethane), to obtain the desired compound (26.2 g, quant.).
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
33.3 mL
Type
reactant
Reaction Step One
Quantity
24.9 mL
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One

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